Cas no 871013-56-8 (2-{4-(aminomethyl)phenylamino}ethan-1-ol)

• Product Name: 2-{4-(aminomethyl)phenylamino}ethan-1-ol
• CAS No: 871013-56-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5904304
• PubChem ID: 22693572
• Update Time: 2025-06-09

2-{4-(aminomethyl)phenylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((4-(Aminomethyl)phenyl)amino)ethanol
• Ethanol, 2-[[4-(aminomethyl)phenyl]amino]-
• 2-{[4-(aminomethyl)phenyl]amino}ethan-1-ol
• EN300-1255799
• 871013-56-8
• SCHEMBL8276466
• AKOS011830337
• CS-0231832
• 2-[4-(aminomethyl)anilino]ethanol
• 2-{4-(aminomethyl)phenylamino}ethan-1-ol

• Inchi： 1S/C9H14N2O/c10-7-8-1-3-9(4-2-8)11-5-6-12/h1-4,11-12H,5-7,10H2
• InChI Key： AOXSTRNXJOHUPZ-UHFFFAOYSA-N
• SMILES： C(O)CNC1=CC=C(CN)C=C1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±27.0 °C(Predicted)
• pka: 14.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{4-(aminomethyl)phenylamino}ethan-1-ol

Introduction to 2-{4-(Aminomethyl)phenylamino}ethan-1-ol (CAS No. 871013-56-8)

2-{4-(Aminomethyl)phenylamino}ethan-1-ol, with the CAS number 871013-56-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminomethyl group and a phenylamino moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-{4-(Aminomethyl)phenylamino}ethan-1-ol consists of an ethanol backbone with a substituted phenyl ring. The presence of the aminomethyl group on the phenyl ring imparts significant reactivity and functional versatility to the molecule. This structure allows for a wide range of chemical modifications, which can be tailored to optimize its pharmacological properties for specific therapeutic applications.

In recent years, 2-{4-(Aminomethyl)phenylamino}ethan-1-ol has been extensively studied for its potential as a lead compound in the development of novel drugs. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties make it a valuable starting point for the synthesis of more potent and selective derivatives.

One of the key areas of research involving 2-{4-(Aminomethyl)phenylamino}ethan-1-ol is its role in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 2-{4-(Aminomethyl)phenylamino}ethan-1-ol has also shown potential as an anti-inflammatory agent. In vitro and in vivo studies have revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. This makes it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer properties of 2-{4-(Aminomethyl)phenylamino}ethan-1-ol have also been explored in several preclinical studies. Research has indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-{4-(Aminomethyl)phenylamino}ethan-1-ol could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 2-{4-(Aminomethyl)phenylamino}ethan-1-ol involves several well-established chemical reactions, making it accessible for large-scale production. The typical synthetic route involves the reaction of 4-(aminomethyl)benzeneamine with ethylene oxide under controlled conditions. This process yields high purity product with good yields, making it suitable for both research and industrial applications.

To further enhance its therapeutic potential, researchers are actively exploring various structural modifications of 2-{4-(Aminomethyl)phenylamino}ethan-1-ol. These modifications aim to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability. For instance, introducing hydrophilic groups or altering the substituents on the phenyl ring can significantly enhance its ability to penetrate biological membranes and reach target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-(Aminomethyl)phenylamino}ethan-1-ol-based drugs in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies to validate its therapeutic potential.

In conclusion, 2-{4-(Aminomethyl)phenylamino}ethan-1-ol (CAS No. 871013-56-8) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique structural features and versatile chemical properties provide a solid foundation for further research and optimization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.